Cas no 869734-20-3 (4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol)

4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amino group, a thienylmethyl moiety, and a thiol functional group. This structure imparts versatility in coordination chemistry and potential biological activity, making it valuable for pharmaceutical and agrochemical research. The presence of both sulfur and nitrogen donors enhances its chelating properties, useful in metal complexation studies. Its thienyl group contributes to electronic delocalization, influencing reactivity in synthetic applications. The compound serves as a key intermediate in the development of triazole-based derivatives, offering opportunities for structural modifications to optimize performance in medicinal or material science applications.

4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol structure

869734-20-3 structure

Product Name:4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol

CAS No:869734-20-3

MF:C₇H₈N₄S₂

MW:212.295217514038

MDL:MFCD03030244

CID:3157906

PubChem ID:24206143

Update Time:2025-06-06

4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol
- MFCD03030244
- STK787450
- 4-AMINO-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
- 4-amino-5-[(thiophen-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
- AKOS005573400
- STK641949
- 4-amino-5-(thiophen-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- AKOS004912485
- 4-amino-3-(2-thienylmethyl)-1H-1,2,4-triazole-5-thione
- 4-amino-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
- LS-03736
- 869734-20-3
- 4-amino-3-(thiophen-2-ylmethyl)-1H-1,2,4-triazole-5-thione
- H29792
- ALBB-011912
- 4H-1,2,4-triazole-3-thiol, 4-amino-5-(2-thienylmethyl)-
- 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
- CS-0322212
- MDL： MFCD03030244
- Inchi： 1S/C7H8N4S2/c8-11-6(9-10-7(11)12)4-5-2-1-3-13-5/h1-3H,4,8H2,(H,10,12)
- InChI Key： SHWWBUNFIITICP-UHFFFAOYSA-N
- SMILES： S1C=CC=C1CC1=NNC(N1N)=S

Computed Properties

Exact Mass: 212.01903862Da
Monoisotopic Mass: 212.01903862Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 114Å²

4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol Security Information

HazardClass：IRRITANT

4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB407501-500 mg	4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol	869734-20-3		500MG	€254.60	2023-02-20
abcr	AB407501-1 g	4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol	869734-20-3		1 g	€322.50	2023-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1392882-250mg	4-Amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol	869734-20-3	95%	250mg	￥1123.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1392882-1g	4-Amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol	869734-20-3	95%	1g	￥3024.00	2024-04-27
OTAVAchemicals	1156339-50MG	4-amino-5-[(thiophen-2-yl)methyl]-4H-1,2,4-triazole-3-thiol	869734-20-3	95%	50MG	$58	2023-06-25
OTAVAchemicals	1156339-100MG	4-amino-5-[(thiophen-2-yl)methyl]-4H-1,2,4-triazole-3-thiol	869734-20-3	95%	100MG	$104	2023-06-25
OTAVAchemicals	1156339-250MG	4-amino-5-[(thiophen-2-yl)methyl]-4H-1,2,4-triazole-3-thiol	869734-20-3	95%	250MG	$173	2023-06-25
abcr	AB407501-500mg	4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol; .	869734-20-3		500mg	€269.00	2025-04-16
abcr	AB407501-1g	4-Amino-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol; .	869734-20-3		1g	€317.00	2025-04-16
A2B Chem LLC	AI93987-500mg	4-Amino-5-(2-thienylmethyl)-4h-1,2,4-triazole-3-thiol	869734-20-3	>95%	500mg	$467.00	2024-04-19